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Compound of Interest

Compound Name: A 410099.1

Cat. No.: B10752281

Get Quote

For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of the chemical structure, properties, and biological activity of A-

410099.1 hydrochloride, a potent antagonist of the X-linked inhibitor of apoptosis protein

(XIAP).

Chemical Structure and Properties
A-410099.1 hydrochloride is a synthetic small molecule designed to mimic the N-terminal

tetrapeptide of the endogenous XIAP inhibitor, Smac/DIABLO. Its chemical name is N-Methyl-

L-alanyl-(2S)-2-cyclohexylglycyl-N-[(1R)-1,2,3,4-tetrahydro-1-naphthalenyl]-L-prolinamide

hydrochloride.[1] The hydrochloride salt form enhances its solubility in aqueous solutions,

facilitating its use in a variety of experimental settings.

Table 1: Physicochemical Properties of A-410099.1 Hydrochloride
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Property Value

Molecular Formula C27H40N4O3.HCl

Molecular Weight 505.09 g/mol [1]

Purity ≥98% (HPLC)[1]

CAS Number 762274-58-8[1]

Solubility Water (up to 100 mM), DMSO (up to 100 mM)[1]

Storage Store at -20°C[1]

Mechanism of Action: Targeting the Intrinsic
Apoptosis Pathway
A-410099.1 hydrochloride functions as a high-affinity antagonist of the BIR3 (Baculoviral IAP

Repeat) domain of XIAP.[1] XIAP is a critical negative regulator of apoptosis, primarily by

directly binding to and inhibiting the activity of initiator caspase-9 and effector caspases-3 and

-7.

The mechanism of action of A-410099.1 hydrochloride involves its competitive binding to the

BIR3 domain of XIAP, thereby preventing the binding and inhibition of pro-caspase-9. This

frees pro-caspase-9 to be activated within the apoptosome, a multi-protein complex formed in

response to intrinsic apoptotic signals. Activated caspase-9 then initiates a caspase cascade,

leading to the activation of effector caspases-3 and -7. These effector caspases are

responsible for the cleavage of numerous cellular substrates, ultimately resulting in the

orchestrated dismantling of the cell known as apoptosis.
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Figure 1. Signaling pathway of A-410099.1 hydrochloride-induced apoptosis.
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Biological Activity and Efficacy
A-410099.1 hydrochloride exhibits potent biological activity both in vitro and in vivo. It

demonstrates high-affinity binding to the XIAP BIR3 domain and induces cytotoxicity in a

variety of cancer cell lines.

Table 2: Biological Activity of A-410099.1 Hydrochloride

Parameter Value Cell Line/System

Binding Affinity (Kd) for XIAP

BIR3
16 nM Biochemical Assay

Cytotoxicity (EC50) 13 nM MDA-MB-231 (Breast Cancer)

Data sourced from Tocris Bioscience.[1]

Furthermore, A-410099.1 hydrochloride has been shown to enhance apoptosis induced by

other agents, such as TRAIL (TNF-related apoptosis-inducing ligand), in chronic lymphocytic

leukemia (CLL) cells.[1] This suggests its potential for use in combination therapies. The

compound has also demonstrated antitumor activity in a mouse breast cancer xenograft model.

[1]

Experimental Protocols
The following are detailed methodologies for key experiments used to characterize the activity

of A-410099.1 hydrochloride and other XIAP antagonists.

Fluorescence Polarization (FP) Binding Assay
This assay is used to determine the binding affinity of A-410099.1 hydrochloride to the XIAP

BIR3 domain.
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Assay Preparation

Binding Reaction

Data Acquisition and Analysis

Prepare assay buffer

Add XIAP BIR3, probe, and A-410099.1 HCl to microplate wells

Prepare XIAP BIR3 protein solution Prepare fluorescently labeled Smac-mimetic probe Prepare serial dilutions of A-410099.1 HCl

Incubate at room temperature to reach equilibrium

Measure fluorescence polarization

Plot polarization vs. A-410099.1 HCl concentration

Calculate IC50 and Kd values
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Figure 2. Workflow for the Fluorescence Polarization (FP) binding assay.
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Methodology:

Reagents and Preparation:

Assay Buffer: Prepare a suitable buffer (e.g., 100 mM potassium phosphate, pH 7.5, 100

µg/mL bovine gamma globulin, 0.02% sodium azide).

Recombinant XIAP BIR3 domain protein.

A fluorescently labeled peptide corresponding to the N-terminus of Smac (e.g., with 5-

FAM).

A-410099.1 hydrochloride serially diluted in assay buffer.

Assay Procedure:

In a 96-well or 384-well black plate, add the XIAP BIR3 protein, the fluorescent probe, and

varying concentrations of A-410099.1 hydrochloride.

Include controls for no inhibitor (maximum polarization) and no protein (minimum

polarization).

Incubate the plate at room temperature for a sufficient time to allow the binding to reach

equilibrium (e.g., 30 minutes).

Data Analysis:

Measure the fluorescence polarization using a suitable plate reader.

Plot the millipolarization (mP) values against the logarithm of the inhibitor concentration.

Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

The dissociation constant (Kd) can be calculated from the IC50 using the Cheng-Prusoff

equation, taking into account the concentration and Kd of the fluorescent probe.[2][3]

Caspase-Glo® 3/7 Assay
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This luminescent assay measures the activity of caspases-3 and -7, key executioner caspases

in the apoptotic pathway.

Cell Culture and Treatment

Assay Procedure

Data Acquisition and Analysis

Seed cells in a white-walled 96-well plate

Treat cells with A-410099.1 HCl for a defined period

Include untreated and positive controls

Equilibrate plate and Caspase-Glo® 3/7 Reagent to room temperature

Add Caspase-Glo® 3/7 Reagent to each well

Incubate at room temperature

Measure luminescence

Normalize data to controls

Plot caspase activity vs. A-410099.1 HCl concentration
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Click to download full resolution via product page

Figure 3. Workflow for the Caspase-Glo® 3/7 assay.

Methodology:

Cell Preparation and Treatment:

Seed cells (e.g., MDA-MB-231) in a white-walled 96-well plate and allow them to adhere

overnight.

Treat the cells with a serial dilution of A-410099.1 hydrochloride for a predetermined time

(e.g., 24 hours). Include appropriate vehicle controls.

Assay Protocol:

Equilibrate the cell plate and the Caspase-Glo® 3/7 Reagent to room temperature.

Add an equal volume of the Caspase-Glo® 3/7 Reagent to each well.

Mix the contents by gentle shaking and incubate at room temperature for 1-2 hours to

allow for cell lysis and the enzymatic reaction to occur.[4][5]

Data Measurement:

Measure the luminescence using a plate-reading luminometer. The luminescent signal is

proportional to the amount of caspase-3/7 activity.[6][7]

Cell Viability (MTT) Assay
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an

indicator of cell viability.
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Cell Culture and Treatment

MTT Incubation

Formazan Solubilization and Measurement

Data Analysis

Seed cells in a 96-well plate

Treat cells with A-410099.1 HCl for a defined period

Include untreated and vehicle controls

Add MTT reagent to each well

Incubate for 2-4 hours to allow formazan crystal formation

Add solubilization solution (e.g., DMSO or SDS-HCl)

Incubate to dissolve formazan crystals

Measure absorbance at ~570 nm

Calculate percentage of cell viability

Plot viability vs. A-410099.1 HCl concentration to determine EC50
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Sample Preparation

SDS-PAGE and Transfer

Immunoblotting

Detection and Analysis

Treat cells with A-410099.1 HCl

Lyse cells and collect protein extracts

Determine protein concentration (e.g., BCA assay)

Separate proteins by SDS-PAGE

Transfer proteins to a membrane (e.g., PVDF)

Block the membrane

Incubate with primary antibody (e.g., anti-cleaved caspase-3)

Incubate with HRP-conjugated secondary antibody

Add chemiluminescent substrate

Image the blot

Analyze band intensities
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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